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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571

Providing essential safety and logistical information for the proper disposal of the research
chemical ER21355 is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance. This guide offers procedural, step-by-step instructions for researchers,
scientists, and drug development professionals. In the absence of a specific Safety Data Sheet
(SDS) for ER21355, a precautionary approach is mandated, treating the compound as
potentially hazardous.

ER21355 has been identified as the chemical compound 1-[4-(1,3-benzodioxol-5-
ylmethylamino)-6-chloroquinazolin-2-yl]piperidine-4-carboxylic acid. While a specific SDS
outlining its precise hazards is not readily available, the structural components suggest that it
should be handled with care, assuming potential irritant properties for the skin, eyes, and
respiratory system. Therefore, all handling and disposal must be conducted in accordance with
your institution's environmental health and safety (EHS) guidelines for hazardous chemical
waste.

Immediate Safety and Disposal Protocol

Prior to handling ER21355, it is imperative to consult your institution's specific protocols for
hazardous waste management. The following steps provide a general framework for its safe
disposal.

Personal Protective Equipment (PPE)
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When handling ER21355, appropriate personal protective equipment is the first line of defense.
[11[2][3][4][5] This includes:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.[1][2][3]
e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.[1][2][3]
o Body Protection: A standard laboratory coat is required to protect against splashes.[1][3][4]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a respirator may be
necessary. All handling of the solid compound should be done in a certified chemical fume
hood.

Disposal of Unused ER21355 and Contaminated
Materials

» Waste Identification and Segregation:

o Label a dedicated, leak-proof container as "Hazardous Waste" and include the full
chemical name: "1-[4-(1,3-benzodioxol-5-ylmethylamino)-6-chloroquinazolin-2-
yl]piperidine-4-carboxylic acid".[6][7]

o Do not mix ER21355 waste with other chemical waste streams unless explicitly permitted
by your institution's EHS office.[8] Incompatible materials can lead to dangerous reactions.

o Container Management:
o The waste container must be in good condition and compatible with the chemical.[7]
o Keep the container securely closed except when adding waste.[7]

e Collection of Waste:

o Solid Waste: Place any unused ER21355 directly into the labeled hazardous waste
container.

o Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips
that have come into contact with ER21355 should also be placed in the designated solid
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hazardous waste container.[7]

o Empty Containers: The original container of ER21355, even if empty, should be treated as
hazardous waste unless triple-rinsed with a suitable solvent.[7] The rinsate from this
cleaning process must be collected as hazardous liquid waste.[7]

o Solutions: If ER21355 has been dissolved in a solvent, this solution must be disposed of
as liquid hazardous waste in a separate, appropriately labeled container.

» Storage and Disposal:

o Store the hazardous waste container in a designated, well-ventilated, and secure area
away from incompatible materials.

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.[6] Do not attempt to dispose of ER21355 down the drain or in regular
trash.[9]

Summary of Safety and Disposal Information
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Parameter

Guideline

Source

Chemical Name

1-[4-(1,3-benzodioxol-5-
ylmethylamino)-6-
chloroquinazolin-2-

yl]piperidine-4-carboxylic acid

CAS Number

Not readily available

Primary Hazards

Assumed to be an irritant to
skin, eyes, and respiratory
system. Treat as a hazardous

substance.

Inferred from similar

compounds

Personal Protective Equipment
(PPE)

Safety glasses/goggles,
chemical-resistant gloves, lab
coat. Respirator if dust/aerosol

is generated.

[L1(2][31[4105]

Solid Waste Disposal

Collect in a labeled, sealed,
and compatible hazardous

waste container.

[7]

Liquid Waste Disposal

Collect solutions in a labeled,
sealed, and compatible
hazardous liquid waste

container.

[8]

Empty Container Disposal

Triple-rinse with a suitable
solvent, collect rinsate as
hazardous waste, or dispose
of the container as hazardous

waste.

[7]

Spill Cleanup

Follow institutional procedures
for hazardous chemical spills.
Use appropriate PPE and

absorbent materials.

Emergency Contact

Your institution's

Environmental Health and
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Safety (EHS) office.

Disposal Workflow for ER21355

Waste Collection

Collect Liquid Waste:
- ER21355 Solutions

Preparation e Final Steps

Contact EHS for
Waste Pickup

Store Waste Container
in Designated Area

Start: Need to
dispose of ER21355

Don Appropriate PPE
loves, Goggles, Lab Coat)

Prepare Labeled
Hazardous Waste Container |

© [
Y

Collect Solid Waste:

- Unused ER21355
- Contaminated Disposables

Click to download full resolution via product page

Caption: Disposal workflow for ER21355, emphasizing safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of ER21355: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1557857 1#er21355-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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